molecular formula C11H9NO2 B7510291 (Z)-2-(1,3-benzodioxol-5-yl)but-2-enenitrile

(Z)-2-(1,3-benzodioxol-5-yl)but-2-enenitrile

Cat. No. B7510291
M. Wt: 187.19 g/mol
InChI Key: FLQHMVPWMFMABA-KRXBUXKQSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(Z)-2-(1,3-benzodioxol-5-yl)but-2-enenitrile is a chemical compound that belongs to the family of nitriles. It is also known as MDBN, and it is widely used in scientific research for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of MDBN is not fully understood, but it is thought to involve the inhibition of various signaling pathways that are involved in cancer cell growth and survival. Specifically, MDBN has been shown to inhibit the activity of the protein kinase B (AKT) pathway, which is involved in cell survival and proliferation. MDBN has also been found to inhibit the activity of the nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB) pathway, which is involved in inflammation and cancer cell survival.
Biochemical and Physiological Effects:
MDBN has been shown to have several biochemical and physiological effects, including the inhibition of cancer cell growth and survival, the induction of apoptosis, and the inhibition of various signaling pathways involved in cancer cell growth and survival. Additionally, MDBN has been found to have anti-inflammatory and antioxidant effects, which may contribute to its potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One advantage of using MDBN in lab experiments is its potential therapeutic applications, particularly in the field of cancer research. Additionally, MDBN is relatively easy to synthesize and has been found to be stable under various conditions. However, one limitation of using MDBN in lab experiments is its potential toxicity, as it has been found to be toxic to normal cells at high concentrations.

Future Directions

There are several future directions for research on MDBN, including the development of more efficient synthesis methods, the identification of its exact mechanism of action, and the development of more targeted therapies based on its anti-cancer activity. Additionally, further research is needed to determine the potential toxicity of MDBN and to develop methods for minimizing its toxicity. Overall, MDBN has the potential to be a valuable tool in the fight against cancer, and further research is needed to fully understand its therapeutic potential.

Synthesis Methods

MDBN can be synthesized using a variety of methods, including the Knoevenagel condensation reaction between 5-hydroxy-1,3-benzodioxole-2-carboxaldehyde and malononitrile in the presence of a base, such as piperidine. The reaction takes place at room temperature, and the yield of MDBN can be improved by using a solvent, such as ethanol.

Scientific Research Applications

MDBN has been extensively studied for its potential therapeutic applications, particularly in the field of cancer research. It has been shown to exhibit anti-proliferative and anti-cancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. MDBN has also been found to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death.

properties

IUPAC Name

(Z)-2-(1,3-benzodioxol-5-yl)but-2-enenitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H9NO2/c1-2-8(6-12)9-3-4-10-11(5-9)14-7-13-10/h2-5H,7H2,1H3/b8-2+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FLQHMVPWMFMABA-KRXBUXKQSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC=C(C#N)C1=CC2=C(C=C1)OCO2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C/C=C(\C#N)/C1=CC2=C(C=C1)OCO2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H9NO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

187.19 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.